3-Methyl-1-morpholin-4-yl-2-propylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 3-methyl-1-morpholin-4-yl-2-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C20H22N4O/c1-3-6-15-14(2)16(13-21)19-22-17-7-4-5-8-18(17)24(19)20(15)23-9-11-25-12-10-23/h4-5,7-8H,3,6,9-12H2,1-2H3
• InChI Key: HTRTVEISQPXMEU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)N4CCOCC4
• Molecular Formula: C20H22N4O
• Molecular Weight: 334.4 g/mol

Description

Molecular Structure Analysis

The compound has a molecular weight of 419.575. More detailed structural data, including mass spectral data, can be found in a separate interface.

Scientific Research Applications

Glucosidase Inhibitors and Antioxidant Activity

• A study by Özil et al. (2018) describes the synthesis of 2-(aryl)-6-morpholin-4-yl-1H-benzimidazole derivatives, closely related to your compound of interest. These compounds were found to have in vitro antioxidant activities and were potent α-glucosidase inhibitors, suggesting potential applications in treating diabetes and oxidative stress-related conditions (Özil, Cansu Parlak, & Baltaş, 2018).

Antimicrobial Activity

• In another study, Badawey and Gohar (1992) synthesized pyrido[1,2-a]benzimidazole derivatives, including morpholino-acetyloxy and tosyloxy analogs. These compounds exhibited in vitro antimicrobial activity, demonstrating their potential in developing new antimicrobial agents (Badawey & Gohar, 1992).

Renin Inhibition for Cardiovascular Diseases

• Imaeda et al. (2016) discovered a benzimidazole derivative, TAK-272, with morpholine structural elements, which acts as a potent and orally active renin inhibitor. This has implications in treating hypertension and cardiovascular/renal diseases (Imaeda et al., 2016).

Antifungal Applications

• A 2015 study by Qu et al. on benzimidazol-2-ylcyanoketone oxime ethers containing morpholine moieties showed significant antifungal activity against Botrytis cinerea and Sclerotinia sclerotiorum. This suggests potential use in agricultural or pharmaceutical antifungal products (Qu, Fubo Li, & Xing, 2015).

Anti-inflammatory Activity

• Rathore et al. (2017) synthesized benzimidazole derivatives bearing morpholine rings, exhibiting anti-inflammatory activities. These compounds were particularly effective in the carrageenan-induced rat paw edema test, indicating potential therapeutic applications in treating inflammatory diseases (Rathore et al., 2017).

Safety and Hazards

As with all chemicals, safety precautions should be taken when handling this compound. Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product.

Future Directions

The future directions of research involving this compound are not clear from the available literature. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich, suggesting it may have potential applications in early discovery research.